2-Ethyl-1-hexanamine
2-Ethyl-1-hexanamine
2-ethylhexylamine appears as a water-white liquid with a fishlike odor. Less dense than water. Flash point 140°F. Extremely irritating to skin and eyes. Vapors heavier than air. Used to make pharmaceuticals and other chemicals.
Brand Name:
Vulcanchem
CAS No.:
104-75-6
VCID:
VC0116587
InChI:
InChI=1S/C8H19N/c1-3-5-6-8(4-2)7-9/h8H,3-7,9H2,1-2H3
SMILES:
CCCCC(CC)CN
Molecular Formula:
C8H19N
Molecular Weight:
129.24 g/mol
2-Ethyl-1-hexanamine
CAS No.: 104-75-6
Reference Standards
VCID: VC0116587
Molecular Formula: C8H19N
Molecular Weight: 129.24 g/mol
CAS No. | 104-75-6 |
---|---|
Product Name | 2-Ethyl-1-hexanamine |
Molecular Formula | C8H19N |
Molecular Weight | 129.24 g/mol |
IUPAC Name | 2-ethylhexan-1-amine |
Standard InChI | InChI=1S/C8H19N/c1-3-5-6-8(4-2)7-9/h8H,3-7,9H2,1-2H3 |
Standard InChIKey | LTHNHFOGQMKPOV-UHFFFAOYSA-N |
SMILES | CCCCC(CC)CN |
Canonical SMILES | CCCCC(CC)CN |
Boiling Point | 336.6 °F at 760 mm Hg (NTP, 1992) 169.0 °C |
Density | 0.79 at 68 °F (USCG, 1999) |
Flash Point | 140 °F (NTP, 1992) |
Melting Point | less than -94 °F (USCG, 1999) -76.0 °C |
Physical Description | 2-ethylhexylamine appears as a water-white liquid with a fishlike odor. Less dense than water. Flash point 140°F. Extremely irritating to skin and eyes. Vapors heavier than air. Used to make pharmaceuticals and other chemicals. Liquid |
Description | 2-ethylhexylamine appears as a water-white liquid with a fishlike odor. Less dense than water. Flash point 140°F. Extremely irritating to skin and eyes. Vapors heavier than air. Used to make pharmaceuticals and other chemicals. |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) 0.02 M |
Synonyms | 2-Ethyl-hexylamine |
Vapor Pressure | 1.2 mm Hg at 68 °F (NTP, 1992) 1.40 mmHg |
PubChem Compound | 7719 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume